Cas no 1482627-60-0 (4-(3,4,5-trifluorophenyl)butan-1-amine)

4-(3,4,5-Trifluorophenyl)butan-1-amine is a fluorinated aromatic amine derivative with a butylamine side chain, offering unique reactivity and structural properties for synthetic applications. The presence of three fluorine atoms on the phenyl ring enhances its electron-withdrawing characteristics, making it valuable in pharmaceutical and agrochemical intermediates. The primary amine functionality allows for further derivatization, enabling its use in coupling reactions, amide formations, or as a building block for more complex molecules. Its well-defined structure and stability under standard conditions ensure consistent performance in organic synthesis. This compound is particularly useful in designing bioactive molecules where fluorinated motifs improve metabolic stability and binding affinity.

4-(3,4,5-trifluorophenyl)butan-1-amine structure

1482627-60-0 structure

Product Name:4-(3,4,5-trifluorophenyl)butan-1-amine

CAS No:1482627-60-0

MF:C₁₀H₁₂F₃N

MW:203.204193115234

CID:6377607

PubChem ID:64209646

Update Time:2025-06-07

4-(3,4,5-trifluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3,4,5-trifluorophenyl)butan-1-amine
- Benzenebutanamine, 3,4,5-trifluoro-
- EN300-1826017
- 1482627-60-0
- AKOS013529995
- CS-0286666
- Inchi： 1S/C10H12F3N/c11-8-5-7(3-1-2-4-14)6-9(12)10(8)13/h5-6H,1-4,14H2
- InChI Key： OKJZZILSRNWJRC-UHFFFAOYSA-N
- SMILES： C1(CCCCN)=CC(F)=C(F)C(F)=C1

Computed Properties

Exact Mass: 203.09218387g/mol
Monoisotopic Mass: 203.09218387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.184±0.06 g/cm3(Predicted)
Boiling Point: 247.5±40.0 °C(Predicted)
pka: 10.33±0.10(Predicted)

4-(3,4,5-trifluorophenyl)butan-1-amine Pricemore >>

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